Cas no 1423024-53-6 (2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride)

• Product Name: 2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride
• CAS No: 1423024-53-6
• MF: C₁₂H₂₅ClN₂O
• MW: 248.792702436447
• CID: 4598024
• PubChem ID: 71757156
• Update Time: 2025-10-29

2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride

• Inchi： 1S/C12H24N2O.ClH/c1-3-6-10(13)12(15)14-11-8-5-4-7-9(11)2;/h9-11H,3-8,13H2,1-2H3,(H,14,15);1H
• InChI Key： CLJDTPBNXXIYGZ-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1C)(=O)C(N)CCC.[H]Cl

Additional information on 2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride

Introduction to 2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride (CAS No. 1423024-53-6)

2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride, identified by its CAS number 1423024-53-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amide derivative features a unique structural motif that has garnered attention for its potential biological activities and mechanistic insights. The compound combines a linear pentanamide backbone with a bulky 2-methylcyclohexyl substituent, which may influence its solubility, metabolic stability, and interaction with biological targets.

The chemical structure of 2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride consists of a five-carbon amide chain terminated by an amino group at one end and attached to a cyclohexyl ring substituted with a methyl group at the 2-position. This configuration introduces steric hindrance and potential hydrogen bonding capabilities, making it a versatile scaffold for drug design. The hydrochloride salt form enhances the compound's solubility in aqueous media, facilitating its use in in vitro and in vivo studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride to various protein targets. Studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and metabolic disorders. The presence of the 2-methylcyclohexyl group appears to modulate the compound's affinity and selectivity, potentially reducing off-target effects.

In the context of drug discovery, amino-pentanamide derivatives have been explored for their ability to mimic natural peptide sequences while offering improved pharmacokinetic properties. The structural features of 2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride align with this trend, as it combines the flexibility of an amide bond with the rigidity provided by the cyclohexyl ring. Such structural elements are often critical for achieving high binding affinity and long-lasting activity.

Current research focuses on synthesizing analogs of 2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride to optimize its pharmacological profile. Modifications to the substituents or the length of the amide chain can significantly alter its biological activity. For instance, replacing the methyl group on the cyclohexyl ring with other alkyl or aryl groups may enhance or suppress specific interactions depending on the target protein.

The synthesis of 2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride involves multi-step organic reactions, including amide bond formation and functional group transformations. Advanced synthetic methodologies, such as solid-phase synthesis or transition-metal-catalyzed reactions, have been employed to improve yield and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical testing.

Preclinical studies have begun to explore the potential therapeutic applications of 2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride. Initial findings suggest that it may exhibit anti-inflammatory properties by modulating cytokine production or inhibiting key signaling pathways. Additionally, its structural similarity to certain bioactive peptides makes it a candidate for treating conditions associated with peptide receptor dysregulation.

The development of novel drug candidates like 2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. High-throughput screening (HTS) technologies have been instrumental in identifying lead compounds with promising biological activity. Once identified, compounds such as this one undergo rigorous testing to assess their safety profile, efficacy, and pharmacokinetic behavior.

The future direction of research on 2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride includes exploring its potential as a prodrug or a component in combination therapies. Prodrug strategies involve converting inactive precursors into active drugs within the body, which can enhance bioavailability or target specificity. Combination therapies involve using multiple compounds that act synergistically to improve treatment outcomes.

In conclusion, 2-amino-N-(2-methylcyclohexyl)pentanamide hydrochloride (CAS No. 1423024-53-6) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features and potential biological activities make it an attractive candidate for further investigation in drug discovery programs targeting various diseases. As research continues to uncover new insights into its mechanisms of action, this compound may pave the way for innovative treatments in the future.